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Introduction
Laminin alpha 3 (LAMA3), a subunit of the laminin-332 heterotrimer, is a crucial component of

the basement membrane, playing a significant role in cell adhesion, migration, and tissue

organization.[1][2][3] Altered expression of LAMA3 has been implicated in various physiological

and pathological processes, including wound healing and cancer progression, making it a

protein of interest in both basic research and therapeutic development.[1] Flow cytometry is a

powerful, high-throughput technique that allows for the rapid and quantitative analysis of

LAMA3 expression at the single-cell level. This application note provides detailed protocols for

the detection of both cell surface and intracellular LAMA3 using flow cytometry.

Principle of the Assay
Flow cytometry measures the fluorescence emitted by individual cells as they pass through a

laser beam. To detect laminin alpha 3, cells are incubated with a primary antibody specific to

the LAMA3 protein. This can be a directly conjugated antibody or an unconjugated primary

antibody that is subsequently detected by a fluorescently labeled secondary antibody. For cell

surface LAMA3, staining is performed on live, intact cells. For intracellular LAMA3, cells must

first be fixed and permeabilized to allow the antibodies to access the cell's interior. The intensity

of the fluorescence signal is proportional to the amount of LAMA3 expressed by the cell.
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Laminin Alpha 3 Signaling Pathway
Laminin alpha 3, as part of the laminin-332 complex, interacts with cell surface integrin

receptors, primarily α3β1 and α6β4, to initiate intracellular signaling cascades.[1][4] These

pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Rho-associated coiled-

coil containing protein kinase (ROCK) pathways, regulate critical cellular functions such as

proliferation, invasion, and migration.[1][2][5]
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Start: Single-Cell Suspension

Fc Receptor Blocking
(10-15 min, 4°C)

Primary Antibody Incubation
(30 min, 4°C, dark)

Wash (x2) with FACS Buffer

Secondary Antibody Incubation (if needed)
(20-30 min, 4°C, dark)

Wash (x2) with FACS Buffer

Resuspend in FACS Buffer
with Viability Dye

Acquire on Flow Cytometer
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Start: Single-Cell Suspension
(Optional Surface Staining First)

Fixation
(15-20 min, RT)

Wash with PBS

Permeabilization
(10-15 min, RT)

Intracellular Primary Antibody Incubation
(30-60 min, RT, dark)

Wash (x2) with Permeabilization Buffer

Secondary Antibody Incubation (if needed)
(30 min, RT, dark)

Wash (x2) with Permeabilization Buffer

Resuspend in FACS Buffer

Acquire on Flow Cytometer
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All Acquired Events Gate on Cells
(FSC-A vs SSC-A)

 Step 1 Gate on Singlets
(FSC-A vs FSC-H)

 Step 2 Gate on Live Cells
(Viability Dye vs FSC-A)

 Step 3 Analyze LAMA3 Expression
(LAMA3 Fluorescence Histogram)

 Step 4

LAMA3+ Population

LAMA3- Population
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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